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Compound of Interest

Deoxyfuconojirimycin
Compound Name: _
hydrochloride

Cat. No.: B1139675

Initial searches for a compound specifically abbreviated as "DFJ-HCI" in the context of cancer
cell line research did not yield any specific results. This suggests that "DFJ-HCI" may be a
typographical error, a non-standardized abbreviation, or an internal compound designation not
widely published in scientific literature.

Without a clear identification of the chemical entity referred to as DFJ-HCI, it is not possible to
provide detailed application notes, protocols, or data related to its use in cancer cell line
research. The creation of accurate and reliable scientific documentation requires precise
knowledge of the compound in question, including its mechanism of action, effects on cellular
pathways, and established experimental methodologies.

For the user's reference, the abbreviation "HCI" commonly refers to a hydrochloride salt, which
is a form in which many amine-containing drugs are prepared for better stability and solubility.

"DFJ" does not correspond to a known and readily identifiable compound in the public domain

of cancer research.

It is recommended that the user verify the spelling and abbreviation of the compound. If "DFJ-
HCI" is an internal or developmental code, accessing proprietary documentation would be
necessary to fulfill this request. Should a corrected name or the full chemical name of the
compound be provided, a comprehensive search and generation of the requested application
notes and protocols can be attempted.
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research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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